Cas no 19754-80-4 (5-Ethyl-1,2-oxazol-3-amine)

• Product Name: 5-Ethyl-1,2-oxazol-3-amine
• CAS No: 19754-80-4
• MF: C₅H₈N₂O
• MW: 112.129820823669
• MDL: MFCD00955701
• CID: 1080202
• PubChem ID: 5094381
• Update Time: 2025-04-20

5-Ethyl-1,2-oxazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-5-ethylisoxazole
• 5-ethylisoxazol-3-amine
• 5-ethyl-1,2-oxazol-3-amine
• (5-Ethylisoxazol-3-yl)amine
• 3-Isoxazolamine, 5-ethyl-
• 5-ethyl-3-aminoisoxazole
• INRPZCXQEPGTQB-UHFFFAOYSA-N
• 5-Ethyl-3-isoxazolamine, AldrichCPR
• AM806538
• AK173167
• MFCD00955701
• SY190829
• AKOS011971646
• DTXSID00408249
• DS-8231
• CS-0152523
• A880034
• DB-317638
• EN300-82185
• 19754-80-4
• SCHEMBL1979609
• 5-Ethyl-1,2-oxazol-3-amine

• MDL： MFCD00955701
• Inchi： 1S/C5H8N2O/c1-2-4-3-5(6)7-8-4/h3H,2H2,1H3,(H2,6,7)
• InChI Key： INRPZCXQEPGTQB-UHFFFAOYSA-N
• SMILES： O1C(=CC(N)=N1)CC

Computed Properties

• Exact Mass: 112.06374
• Monoisotopic Mass: 112.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 76.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52
• XLogP3: 0.9

Experimental Properties

• Density: 1.115±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 71-72 ºC
• Boiling Point: 243.8±20.0 ºC (760 Torr),
• Flash Point: 101.3±21.8 ºC,
• Solubility: Slightly soluble (15 g/l) (25 º C),
• PSA: 52.05

5-Ethyl-1,2-oxazol-3-amine Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C